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Compound of Interest

Compound Name: 19-Methyltricosanoyl-CoA

Cat. No.: B15548054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 19-
Methyltricosanoyl-CoA, a long-chain fatty acyl-CoA derivative used in various research

applications. The following procedures are based on available safety data for similar

compounds and general laboratory safety protocols.

Core Safety & Handling Summary
According to safety data for similar long-chain acyl-CoA compounds, 19-Methyltricosanoyl-
CoA is not classified as a hazardous substance or mixture.[1] However, standard laboratory

precautions should always be observed.

Key Chemical and Physical Properties:

Property Value

Molecular Formula C45H82N7O17P3S

Molecular Weight 1118.16 g/mol

Appearance Solid (assumed)

Solubility Data not available
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Step-by-Step Disposal Protocol
Given that 19-Methyltricosanoyl-CoA is not considered hazardous, the primary goal of

disposal is to prevent its entry into the environment and ensure compliance with local

regulations for non-hazardous chemical waste.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.

2. Spill Management:

In case of a spill, avoid generating dust.[1]

Carefully sweep up the solid material.

Collect the spilled material and any contaminated cleaning materials into a designated,

labeled waste container.[1]

Clean the affected area thoroughly.[1]

3. Waste Collection:

Collect waste 19-Methyltricosanoyl-CoA, including any unused product and contaminated

disposables (e.g., weigh boats, pipette tips), in a clearly labeled, sealed container.

The label should include the chemical name ("19-Methyltricosanoyl-CoA") and indicate that

it is non-hazardous waste.

4. Disposal Pathway:

For Pure Compound or Small Quantities: Dispose of as non-hazardous chemical waste.

Follow your institution's specific guidelines for chemical waste disposal.

For Dilute Solutions: While there are no specific guidelines for this compound, as a general

precaution, do not discharge solutions containing 19-Methyltricosanoyl-CoA into the sewer

system.[1] Collect aqueous solutions in a labeled waste container for chemical waste

disposal.
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Consult with your institution's Environmental Health and Safety (EHS) department to ensure

compliance with all local and national regulations.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 19-
Methyltricosanoyl-CoA.

Start: Have 19-Methyltricosanoyl-CoA Waste

Is the waste a pure solid or concentrated?

Is the waste a dilute solution?

No

Collect in a labeled container for solid chemical waste.

Yes

Collect in a labeled container for aqueous chemical waste.

Yes

Consult Institutional EHS for disposal guidelines.

No/Unsure

Dispose of as non-hazardous chemical waste.

End

Click to download full resolution via product page

Caption: Disposal workflow for 19-Methyltricosanoyl-CoA.
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Experimental Protocols Cited
This guidance is based on standard laboratory safety protocols and the Safety Data Sheet

(SDS) for similar, non-hazardous chemical compounds. No specific experimental protocols for

the disposal of 19-Methyltricosanoyl-CoA were found in the public domain. The biological

roles of long-chain acyl-CoAs in metabolic pathways are extensively documented, but this

literature does not provide information on chemical disposal.[2][3][4] The procedures outlined

above are based on the principle of responsible chemical stewardship in a research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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